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Compound of Interest

Compound Name: 2,3-Dimethyl-7-nitro-1H-indole

Cat. No.: B1293710 Get Quote

An In-Depth Technical Guide to the Safety, Toxicity, and Handling of 2,3-Dimethyl-7-nitro-1H-
indole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical safety protocols, toxicological

profile, and handling procedures for 2,3-Dimethyl-7-nitro-1H-indole. As a nitroaromatic indole

derivative, this compound warrants a high degree of caution. Its structural motifs are found in

molecules of significant biological interest, including those with potential anticancer activity.[1]

[2][3] Therefore, a thorough understanding of its hazard profile is paramount for ensuring the

safety of laboratory personnel and the integrity of research outcomes. This document is

structured to provide not just procedural steps, but the scientific rationale behind them,

empowering researchers to build a culture of safety and proactive risk management.

Compound Identification and Properties
A foundational aspect of safe handling is the correct identification and understanding of the

compound's physical and chemical properties.
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Property Value Source(s)

IUPAC Name 2,3-dimethyl-7-nitro-1H-indole [4]

Synonyms
7-Nitro-2,3-dimethylindole, 2,3-

dimethyl-7-nitroindole
[5][6]

CAS Number 41018-86-4 [4]

Molecular Formula C₁₀H₁₀N₂O₂ [4]

Molecular Weight 190.20 g/mol [4]

Appearance
Yellow to light yellow

powder/solid
[5][7]

Melting Point 95 - 98 °C / 203 - 208.4 °F [7]

Solubility Low water solubility [4][8]

Storage Temp.
Recommended: under inert

gas at 2–8 °C
[5]

Hazard Identification and GHS Classification
2,3-Dimethyl-7-nitro-1H-indole is classified as hazardous under the Globally Harmonized

System (GHS). The primary risks are associated with acute toxicity through multiple routes of

exposure.

According to notifications to the European Chemicals Agency (ECHA), the compound has the

following GHS classification[4]:
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Pictogram Signal Word Hazard Class Hazard Statement

Warning
Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled

Precautionary Statements (P-phrases) include[4]:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P501: Dispose of contents/container to an approved waste disposal plant.

The causality behind this classification stems from the nitroaromatic structure. The nitro group

(-NO₂) can be metabolically reduced to form reactive intermediates that are toxic to cells. This

mechanism is a known driver of toxicity for many nitroaromatic compounds.[9]

Toxicological Profile: An Evidence-Based
Assessment
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While specific, in-depth toxicological studies for 2,3-Dimethyl-7-nitro-1H-indole are not

extensively published, the GHS classification provides a clear warning of its acute toxicity.[4]

The primary concern is immediate harm following short-term exposure.

Acute Toxicity: The compound is designated as "Harmful" if swallowed, inhaled, or if it comes

into contact with the skin.[4] This necessitates the use of engineering controls (fume hoods)

and comprehensive PPE to prevent any direct contact.

Mutagenicity and Genotoxicity: Studies on related nitroaromatic compounds have shown that

the addition of a nitro group can convert non-mutagenic molecules into direct mutagens in

assays like the Ames test.[9] This is a critical consideration for long-term health, as

mutagens can increase the risk of cancer. All handling procedures should assume the

compound is a potential mutagen.

Cytotoxicity: Various substituted 5-nitroindole derivatives have been investigated for their

anticancer properties, which inherently means they are cytotoxic (toxic to cells).[1][2][3]

While this is a desired therapeutic effect, it underscores the hazard to researchers handling

the pure substance.

Given the limited specific data, a conservative approach is mandatory. The compound must be

treated as a substance with significant toxic potential until proven otherwise.

Safe Handling and Storage Protocol
Adherence to a strict, self-validating protocol is essential. The following steps are designed to

minimize exposure at every stage of handling.

Experimental Protocol: Weighing and Preparing
Solutions
This protocol outlines the procedure for safely handling the solid form of 2,3-Dimethyl-7-nitro-
1H-indole.

Preparation and Hazard Review:

Before entering the lab, review this safety guide and the corresponding Safety Data Sheet

(SDS). Ensure the location of safety showers and eyewash stations is known.[10]
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Confirm that the chemical fume hood has a current certification and is functioning

correctly.

Donning Personal Protective Equipment (PPE):

Wear a lab coat, ensuring it is fully buttoned.

Put on chemical splash goggles and, for tasks with a higher risk of splashing (e.g.,

preparing concentrated stock solutions), a full-face shield over the goggles.[11]

Wear chemical-resistant gloves (nitrile is a common and appropriate choice). Inspect

gloves for any signs of damage before use.[12]

Handling the Solid Compound:

Causality: All manipulations of the solid compound must be performed inside a certified

chemical fume hood to prevent the inhalation of fine dust particles.[12]

Place a weigh boat on an analytical balance inside the hood. Use an anti-static device if

necessary.

Carefully use a clean, dedicated spatula to transfer the required amount of 2,3-Dimethyl-
7-nitro-1H-indole to the weigh boat. Avoid any actions that could generate dust.

Securely close the primary container immediately after dispensing.

Dissolution:

While still inside the fume hood, carefully add the weighed solid to the desired solvent in a

suitable flask or beaker.

If sonication or heating is required for dissolution, ensure the container is appropriately

sealed or covered to prevent aerosolization.

Post-Handling and Decontamination:

Wipe the spatula, weigh boat, and any affected surfaces inside the fume hood with a

solvent-moistened towel (e.g., ethanol or isopropanol) to decontaminate them.
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Dispose of all contaminated disposable materials (gloves, weigh boat, towels) in a

designated hazardous waste container.[12]

Wash hands thoroughly with soap and water after removing gloves.[13]

Storage Requirements
Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area.[7] A recommended storage temperature is 2–8 °C under an inert

atmosphere.[5]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[7]

Labeling: Ensure the container is clearly labeled with the full chemical name and appropriate

GHS hazard symbols.[10]

Personal Protective Equipment (PPE) and
Engineering Controls
The hierarchy of controls is a fundamental concept in laboratory safety. Engineering controls

are the first line of defense, followed by administrative controls and, finally, PPE.
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Hierarchy of Controls for Handling 2,3-Dimethyl-7-nitro-1H-indole

Engineering Controls
(Most Effective)

Administrative Controls Chemical Fume Hood

 Primary containment of dust/vapors

Personal Protective Equipment (PPE)
(Least Effective)

Standard Operating Procedures (SOPs)
& Training

 Defines safe work practices

Gloves, Goggles, Lab Coat

 Barrier between user and chemical

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling hazardous chemicals.

Emergency Procedures: A Proactive Response Plan
First-Aid Measures
Immediate and appropriate action is critical in the event of an exposure.

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[7][14]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[7][14]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7][15]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[7][15]

Accidental Spill Response
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Spill Occurs

Alert personnel in the immediate area.
Evacuate if necessary.

Don appropriate PPE
(gloves, goggles, respirator if needed).

Contain the spill.
For solids, cover with a plastic sheet to prevent dust.

For liquids, use absorbent material.

Carefully sweep or scoop solid material into a labeled waste container.
Use absorbent pads for liquids.

Decontaminate the spill area
with an appropriate solvent and soap and water.

Seal and dispose of all cleanup materials
as hazardous waste.

Report the incident to the
Laboratory Supervisor / Safety Officer.

End

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[7]

Specific Hazards: The compound is combustible.[16] In a fire, hazardous combustion

products such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂)

can be released.[7]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and combustion products.

[7]

Waste Disposal
All waste containing 2,3-Dimethyl-7-nitro-1H-indole, including empty containers,

contaminated PPE, and cleanup materials, must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Do not dispose of this chemical down the drain.[12]

Follow all local, state, and federal regulations for hazardous waste disposal. Arrange for

pickup by a licensed chemical waste management company.[7][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8252724/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8252724/
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-7-nitro-1H-indole
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-7-nitro-1H-indole
https://www.lookchem.com/casno41018-86-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0393818.htm
https://www.fishersci.com/store/msds?partNumber=AAA1938414&productDescription=7-NITROINDOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12605&PLANT=d__ALF
https://pubmed.ncbi.nlm.nih.gov/8625950/
https://pubmed.ncbi.nlm.nih.gov/8625950/
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.fishersci.com/store/msds?partNumber=AAH63778MD&productDescription=7-NTROINDOLE-3-CARBXALDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11847~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:27:54~~2-Nitro-4-(trifluoromethyl
https://www.sigmaaldrich.com/US/ko/sds/sial/163031?userType=undefined
https://www.benchchem.com/product/b1293710#safety-toxicity-and-handling-of-2-3-dimethyl-7-nitro-1h-indole
https://www.benchchem.com/product/b1293710#safety-toxicity-and-handling-of-2-3-dimethyl-7-nitro-1h-indole
https://www.benchchem.com/product/b1293710#safety-toxicity-and-handling-of-2-3-dimethyl-7-nitro-1h-indole
https://www.benchchem.com/product/b1293710#safety-toxicity-and-handling-of-2-3-dimethyl-7-nitro-1h-indole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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